Cas no 4732-72-3 (Benzofuran-2,3-dione)

Benzofuran-2,3-dione structure
Benzofuran-2,3-dione structure
Product Name:Benzofuran-2,3-dione
CAS No:4732-72-3
MF:C8H4O3
MW:148.115562438965
MDL:MFCD09035228
CID:1057382
PubChem ID:138333
Update Time:2025-04-20

Benzofuran-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • Benzofuran-2,3-dione
    • Coumarandione
    • 1-benzofuran-2,3-dione
    • 2,3-Benzofurandione
    • NSC 122748
    • UUISWLJHAJBRAA-UHFFFAOYSA-N
    • benzofurandione
    • NSC122748
    • 1-Benzofuran-2,3-dione #
    • 6525AJ
    • FCH831284
    • 2,3-dihydro-1-benzofuran-2,3-dione
    • TRA0162939
    • SY023499
    • BB 0262180
    • DA-27457
    • 4732-72-3
    • AC2209
    • CS-0311950
    • Glyoxylic acid, (o-hydroxyphenyl)-, gamma-lactone
    • CS-11517
    • 3LFN2PCL6K
    • A872190
    • NSC-122748
    • Benzofuran-2 pound not3-dione
    • MFCD09035228
    • AKOS004122926
    • DTXSID80197104
    • SCHEMBL290477
    • DTXCID50119595
    • MDL： MFCD09035228
    • Inchi： 1S/C8H4O3/c9-7-5-3-1-2-4-6(5)11-8(7)10/h1-4H
    • InChI Key： UUISWLJHAJBRAA-UHFFFAOYSA-N
    • SMILES： O1C(C(C2C=CC=CC1=2)=O)=O

Computed Properties

  • Exact Mass: 148.01602
  • Monoisotopic Mass: 148.016043985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: Not available
  • Density: 1.444
  • Melting Point: 120 ºC
  • Boiling Point: 278.1℃/760mmHg
  • Refractive Index: 1.4500 (estimate)
  • PSA: 43.37
  • LogP: 0.78830
  • Solubility: Not available

Benzofuran-2,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Alichem
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TRC
B426055-100mg
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 $ 391.00 2023-04-18
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY023499-0.25g
Benzofuran-2,3-dione
 4732-72-3 >97%
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 ¥1935.48 2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY023499-1g
Benzofuran-2,3-dione
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SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY023499-5g
Benzofuran-2,3-dione
 4732-72-3 >97%
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 ¥12499.00 2025-04-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D852429-1g
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Chemenu
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